
A Comparative Guide to Urinary L-Glyceric Acid
Reference Ranges in Healthy Populations

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L-Glyceric acid sodium

Cat. No.: B11928538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of urinary L-Glyceric acid reference ranges in

healthy pediatric and adult populations. It is intended to serve as a valuable resource for

researchers, scientists, and professionals in drug development who require accurate baseline

data for this organic acid. The information presented herein is compiled from various studies

and includes detailed experimental methodologies and comparative data to aid in the

interpretation of urinary L-Glyceric acid levels.

Reference Ranges for Urinary L-Glyceric Acid
The concentration of L-Glyceric acid in urine can vary significantly with age. The following

tables summarize the reference ranges for healthy pediatric and adult populations as reported

in the scientific literature. It is important to note that values are typically normalized to creatinine

concentration to account for variations in urine dilution.

Table 1: Reference Ranges for Urinary Glyceric Acid in Healthy Pediatric Populations
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Age Group
Reference Range
(mmol/mol creatinine)

Reference Range
(µmol/mmol creatinine)

0-31 days < 41.0 < 41,000

1-5 months < 76.0 < 76,000

1-13 years - 0.1 - 37.3

Data for 0-5 months from a hyperoxaluria panel. The broader range for 1-13 years is from a

study on a healthy Turkish pediatric population.

Table 2: Reference Ranges for Urinary L-Glyceric Acid in Healthy Adult Populations

Population
Reference Range
(mmol/mol creatinine)

Reference Range (µmol/L)

General Adult 0 - 21 ("Optimal") < 5

The "optimal" range is for glyceric acid without specifying the isomer. The < 5 µmol/L value is

for L-glycerate in normal individuals.

Experimental Methodologies
The determination of urinary L-Glyceric acid concentrations is most commonly performed using

gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Below are detailed protocols representative of the methodologies

used in studies establishing these reference ranges.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol for Urinary Organic Acid Analysis
This protocol is a synthesis of methodologies described for the analysis of urinary organic acids

in pediatric populations.

1. Sample Preparation and Extraction:
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A urine sample, with a volume equivalent to 0.25 mg of creatinine, is used for analysis.

An internal standard (e.g., 40 μl of 100 μmol/l tropic acid in methanol) is added to the urine

sample in a glass tube.

The pH of the sample is adjusted to 14 using 7.5 mol/l NaOH.

To derivatize keto groups, 500 μl of a 50 g/l aqueous hydroxylamine hydrochloride solution is

added, and the mixture is incubated at 60°C for 30 minutes.

The pH is then adjusted to 1 by the dropwise addition of HCl.

The acidified sample is extracted twice with 4 ml of ethyl acetate by vortexing and

subsequent centrifugation at 700 x g for 5 minutes.

The organic phases are combined and evaporated to dryness under a stream of nitrogen at

40°C.

2. Derivatization:

The dried residue is derivatized to increase the volatility of the organic acids. This is

achieved by adding a silylating agent, such as N,O-bis(trimethylsilyl)trifluoroacetamide

(BSTFA) with 1% trimethylchlorosilane (TMCS).

The sample is then incubated to ensure complete derivatization.

3. GC-MS Analysis:

The derivatized sample is injected into the gas chromatograph.

Injector and Detector Temperatures: The injector and detector temperatures are typically set

at 250°C and 300°C, respectively.

GC Oven Temperature Program: A temperature gradient is used to separate the different

organic acids. A typical program is as follows:

Initial temperature: 70°C, held for 4 minutes.
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Ramp 1: Increase to 180°C at a rate of 20°C/min.

Ramp 2: Increase to 200°C at a rate of 4°C/min, held for 1 minute.

Ramp 3: Increase to 275°C at a rate of 3°C/min, held for 10 minutes.

Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode,

and mass spectra are recorded over a specific mass-to-charge ratio (m/z) range to identify

and quantify the individual organic acids based on their unique fragmentation patterns and

retention times.

Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of urinary L-

Glyceric acid reference ranges.
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Caption: Workflow for establishing urinary L-Glyceric acid reference ranges.

This guide provides a foundational understanding of urinary L-Glyceric acid reference ranges.

For specific clinical or research applications, it is recommended to consult the original research

articles and consider the specific demographics of the population under study. As new research

emerges, these reference ranges may be further refined.

To cite this document: BenchChem. [A Comparative Guide to Urinary L-Glyceric Acid
Reference Ranges in Healthy Populations]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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